Cas no 1936303-70-6 (Tert-Butyl (2-cyclopropylthiazol-5-yl)carbamate)

• Product Name: Tert-Butyl (2-cyclopropylthiazol-5-yl)carbamate
• CAS No: 1936303-70-6
• MF: C₁₁H₁₆N₂O₂S
• MW: 240.321941375732
• CID: 4769552
• PubChem ID: 92133067
• Update Time: 2026-02-26

Tert-Butyl (2-cyclopropylthiazol-5-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (2-cyclopropylthiazol-5-yl)carbamate
• BS-44514
• D80236
• CS-0162338
• tert-Butyl(2-cyclopropylthiazol-5-yl)carbamate
• 1936303-70-6
• tert-butyl N-(2-cyclopropyl-1,3-thiazol-5-yl)carbamate
• Tert-Butyl (2-cyclopropylthiazol-5-yl)carbamate

• Inchi： 1S/C11H16N2O2S/c1-11(2,3)15-10(14)13-8-6-12-9(16-8)7-4-5-7/h6-7H,4-5H2,1-3H3,(H,13,14)
• InChI Key： TXFVNUUHCGQKJG-UHFFFAOYSA-N
• SMILES： S1C(=CN=C1C1CC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 240.09324893g/mol
• Monoisotopic Mass: 240.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 79.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on Tert-Butyl (2-cyclopropylthiazol-5-yl)carbamate

Tert-Butyl (2-cyclopropylthiazol-5-yl)carbamate (CAS No. 1936303-70-6): An Overview of Its Structure, Synthesis, and Applications

Tert-Butyl (2-cyclopropylthiazol-5-yl)carbamate (CAS No. 1936303-70-6) is a versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of Tert-Butyl (2-cyclopropylthiazol-5-yl)carbamate consists of a tert-butyl carbamate moiety attached to a 2-cyclopropylthiazole ring. The tert-butyl carbamate group is a common protecting group used in organic synthesis to mask primary amines, facilitating the synthesis of complex molecules. The 2-cyclopropylthiazole ring, on the other hand, imparts unique chemical and biological properties to the compound, making it an attractive candidate for drug discovery and development.

Recent studies have highlighted the importance of thiazole-containing compounds in medicinal chemistry. Thiazoles are known for their broad spectrum of biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of a cyclopropyl substituent on the thiazole ring in Tert-Butyl (2-cyclopropylthiazol-5-yl)carbamate further enhances its biological activity by modulating its physicochemical properties and receptor interactions.

The synthesis of Tert-Butyl (2-cyclopropylthiazol-5-yl)carbamate typically involves a multi-step process. One common approach is to start with the reaction of 2-cyclopropylthiazole with tert-butyl chloroformate in the presence of a base such as triethylamine or pyridine. This reaction forms an intermediate that can be further purified and characterized using techniques such as NMR spectroscopy and mass spectrometry.

In terms of its applications, Tert-Butyl (2-cyclopropylthiazol-5-yl)carbamate has shown promise in several areas. For instance, it has been investigated as a potential lead compound for the development of new antiviral agents. Studies have demonstrated that compounds with similar thiazole scaffolds exhibit potent antiviral activity against a range of viruses, including influenza and herpes simplex virus. The tert-butyl carbamate group in Tert-Butyl (2-cyclopropylthiazol-5-yl)carbamate may enhance its stability and bioavailability, making it an attractive candidate for further optimization.

Beyond antiviral applications, Tert-Butyl (2-cyclopropylthiazol-5-yl)carbamate has also been explored for its potential as an anticancer agent. Thiazole derivatives have been shown to inhibit various cancer-related targets, such as kinases and proteases. The cyclopropyl substituent in this compound may contribute to its ability to selectively target cancer cells while minimizing toxicity to healthy cells.

In addition to its biological activities, Tert-Butyl (2-cyclopropylthiazol-5-yl)carbamate has been used as an intermediate in the synthesis of more complex molecules. Its tert-butyl carbamate group can be selectively deprotected under mild conditions, allowing for further functionalization and derivatization. This versatility makes it a valuable building block in combinatorial chemistry and high-throughput screening efforts aimed at discovering new bioactive compounds.

The physical properties of Tert-Butyl (2-cyclopropylthiazol-5-yl)carbamate, such as its solubility and stability, are also important considerations for its practical applications. It is generally stable under standard laboratory conditions but may require careful handling to avoid degradation or contamination. Techniques such as HPLC and TLC are commonly used to monitor its purity and stability during synthesis and storage.

In conclusion, Tert-Butyl (2-cyclopropylthiazol-5-yl)carbamate (CAS No. 1936303-70-6) is a multifaceted compound with significant potential in various areas of research and development. Its unique structural features and biological activities make it an attractive candidate for further investigation and optimization. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in the advancement of medicinal chemistry and pharmaceutical science.